2-Fluoro-3-(trifluoromethoxy)phenylacetic acid
Overview
Description
“2-Fluoro-3-(trifluoromethoxy)phenylacetic acid” is a chemical compound with the CAS Number: 1159512-61-4 . It has a molecular weight of 238.14 . The IUPAC name for this compound is [2-fluoro-3-(trifluoromethoxy)phenyl]acetic acid .
Molecular Structure Analysis
The InChI code for “2-Fluoro-3-(trifluoromethoxy)phenylacetic acid” is 1S/C9H6F4O3/c10-8-5(4-7(14)15)2-1-3-6(8)16-9(11,12)13/h1-3H,4H2,(H,14,15) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
The compound is a solid-crystal at ambient temperature . It has a boiling point of 81-83 degrees Celsius .Scientific Research Applications
Pharmaceutical Research
2-Fluoro-3-(trifluoromethoxy)phenylacetic acid: is a valuable intermediate in pharmaceutical research. Its trifluoromethoxy group is particularly interesting due to its lipophilicity and ability to pass through biological membranes, which can be beneficial for drug design . The compound can be used to synthesize novel molecules with potential therapeutic effects.
Fluorine Chemistry
The compound is significant in fluorine chemistry, where the introduction of fluorine atoms can dramatically change the chemical and physical properties of molecules. It can be used to explore new trifluoromethoxylation reactions, which are valuable for introducing the trifluoromethoxy group into other compounds .
Safety and Hazards
properties
IUPAC Name |
2-[2-fluoro-3-(trifluoromethoxy)phenyl]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6F4O3/c10-8-5(4-7(14)15)2-1-3-6(8)16-9(11,12)13/h1-3H,4H2,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QTEFUQHCNAYNNO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)OC(F)(F)F)F)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6F4O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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